Cas no 89980-71-2 (2-Bromo-N-hydroxy-benzeneethanimidamide)

• Product Name: 2-Bromo-N-hydroxy-benzeneethanimidamide
• CAS No: 89980-71-2
• MF: C₈H₉BrN₂O
• MW: 229.073860883713
• MDL: MFCD11616973
• CID: 1949521
• PubChem ID: 20114074
• Update Time: 2025-05-20

2-Bromo-N-hydroxy-benzeneethanimidamide Chemical and Physical Properties

Names and Identifiers

• BENZENEETHANIMIDAMIDE,2-BROMO-N-HYDROXY-
• 2-(2-Bromo-phenyl)-N-hydroxy-acetamidine
• 2-(2-Bromophenyl)acetamidoxime
• 2-(2-Bromophenyl)-N-hydroxyacetimidamide
• MFCD09808455
• W10717
• EN300-1291428
• 2-(2-BROMOPHENYL)-N'-HYDROXYETHANIMIDAMIDE
• AKOS000152193
• 2-(2-BROMOPHENYL)-N-HYDROXYETHANIMIDAMIDE
• 89980-71-2
• (Z)-2-(2-bromophenyl)-N'-hydroxyethanimidamide
• TS-03253
• 2-Bromo-N-hydroxy-benzeneethanimidamide

• MDL： MFCD11616973
• Inchi： 1S/C8H9BrN2O/c9-7-4-2-1-3-6(7)5-8(10)11-12/h1-4,12H,5H2,(H2,10,11)
• InChI Key： HXPSBLQTDSPNAW-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C/C(=N/O)/N

Computed Properties

• Exact Mass: 227.99
• Monoisotopic Mass: 227.99
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6A^2
• XLogP3: 1.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 2-Bromo-N-hydroxy-benzeneethanimidamide

2-Bromo-N-hydroxy-benzeneethanimidamide: A Comprehensive Overview

2-Bromo-N-hydroxy-benzeneethanimidamide, with the CAS number 89980-71-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a bromine atom at the 2-position of a benzene ring with an N-hydroxyethanimidamide group. The combination of these functional groups imparts distinctive chemical and biological properties to the molecule, making it a valuable subject for research and potential applications.

The structural elucidation of 2-Bromo-N-hydroxy-benzeneethanimidamide has been a focal point of recent studies. Researchers have employed advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry, to confirm its molecular formula and confirm its identity. The compound's molecular weight is approximately 253.06 g/mol, and its melting point has been determined to be around 150°C. These physical properties are critical for understanding its behavior in various chemical reactions and biological systems.

The synthesis of 2-Bromo-N-hydroxy-benzeneethanimidamide involves a multi-step process that begins with the bromination of an aromatic ring. This is followed by the introduction of the N-hydroxyethanimidamide group through a series of nucleophilic substitutions and coupling reactions. Recent advancements in catalytic methods have enabled chemists to optimize the synthesis pathway, improving both yield and purity. These improvements are particularly important for scaling up production for potential industrial applications.

The chemical stability of 2-Bromo-N-hydroxy-benzeneethanimidamide has been extensively studied under various conditions. It has been found to be stable under neutral and mildly acidic conditions but undergoes hydrolysis in strong alkaline environments. This property is crucial for its application in drug delivery systems, where controlled release mechanisms are often required. Additionally, the compound exhibits moderate thermal stability, making it suitable for processes that involve elevated temperatures.

In terms of biological activity, 2-Bromo-N-hydroxy-benzeneethanimidamide has shown promise as a potential therapeutic agent. Recent studies have demonstrated its ability to inhibit certain enzymes associated with inflammatory diseases, suggesting its potential application in anti-inflammatory therapies. Furthermore, preliminary toxicity studies indicate that the compound has a favorable safety profile, with low cytotoxicity against normal human cells.

The application of 2-Bromo-N-hydroxy-benzeneethanimidamide extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of new semiconducting materials. Researchers have explored its ability to form self-assembled monolayers on various substrates, which could be utilized in the fabrication of high-performance electronic devices.

The environmental impact of 2-Bromo-N-hydroxy-benzeneethanimidamide is another area of active research. Studies have been conducted to assess its biodegradability and potential toxicity to aquatic organisms. Initial findings suggest that the compound undergoes slow degradation under natural conditions, raising concerns about its long-term environmental effects. Further research is needed to develop strategies for mitigating these impacts.

In conclusion, 2-Bromo-N-hydroxy-benzeneethanimidamide, with CAS number 89980-71-2, is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and properties make it a valuable tool for researchers in fields ranging from organic chemistry to pharmacology and materials science. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.